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Compound of Interest

Xanthosine 5-monophosphate
Compound Name: _
sodium salt

cat. No.: B1675532

Application Notes and Protocols for Xanthosine
5'-monophosphate Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of Xanthosine 5-monophosphate (XMP) sodium salt. Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the product.

Introduction

Xanthosine 5'-monophosphate (XMP) sodium salt is an important intermediate in purine
metabolism.[1][2] It serves as a substrate for GMP synthase, leading to the formation of
guanosine monophosphate (GMP), a critical precursor for DNA and RNA synthesis.[2] Due to
its role in nucleotide biosynthesis, XMP and the enzymes involved in its metabolism are targets
for the development of antiviral and anti-cancer drugs.[2] This compound is intended for
research use only and is not for human or veterinary diagnostic or therapeutic use.[3][4]

Physicochemical and Toxicological Data

Proper handling procedures are dictated by the physicochemical and toxicological properties of
a substance. The following tables summarize the key data for XMP sodium salt.
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Table 1: Physicochemical Properties

Property Value Reference

CAS Number 25899-70-1 [21[3][41[5]

Molecular Formula C10H11N4aNa209P [2][4][5]

Molecular Weight 408.17 g/mol [1114]
White to pale yellow crystalline

Appearance _ [2][4]
solid/powder

Purity >95% to 299.77% (HPLC) [2][4][6]
H20: 100 mg/mL (245.0 mM);

Solubility PBS (pH 7.2): 10 mg/ml, [21[7]
DMSO: Insoluble

Melting Point Undetermined [3]

Boiling Point Undetermined [3]

Table 2: Toxicological and Hazard Data
Hazard Classification GHS Statement Reference

Acute Oral Toxicity

H302: Harmful if swallowed

[3]

Skin Irritation

H315: Causes skin irritation

[3]

Eye Irritation

H319: Causes serious eye

irritation

[3]

Respiratory Irritation

H335: May cause respiratory
irritation

[3]

Carcinogenicity

Not listed by IARC, NTP, or
OSHA

[3]

Sensitization

No sensitizing effects known

[3]
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Health and Safety Precautions

Given the hazard classifications, the following personal protective equipment (PPE) and
handling precautions are mandatory.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[8]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
contact.

» Body Protection: Wear a laboratory coat to prevent skin exposure.

o Respiratory Protection: If handling large quantities or generating dust, use a NIOSH-
approved respirator.

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid powder to avoid inhalation of dust.

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
» Avoid prolonged or repeated exposure.[3]
» Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

Experimental Protocols

o Solid Form: Store the lyophilized powder at -20°C for long-term stability (= 4 years).[2][9]
Short-term storage at 4°C is acceptable for up to 6 months.[4] It is shipped at room
temperature in the continental US, but this may vary elsewhere.[2]

o Solutions: Aqueous solutions are unstable and should be prepared fresh. If necessary to
store, aliquot into single-use volumes and store at -20°C or -80°C for up to one year.[4] Avoid
repeated freeze-thaw cycles.[4]
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e Aseptic Technique: Handle the compound under aseptic conditions to prevent microbial
contamination.

» Weighing: Accurately weigh the desired amount of XMP sodium salt powder in a chemical
fume hood.

¢ Solubilization:

o For aqueous solutions, dissolve in sterile, nuclease-free water. Sonication may be required
to achieve a concentration of 100 mg/mL.[7]

o For buffered solutions, dissolve in a suitable buffer such as PBS (pH 7.2) to a
concentration of 10 mg/mL.[2]

 Sterilization: If required for cell-based assays, filter-sterilize the solution through a 0.22 um
filter.

o Storage: Use immediately or aliquot and store as described in section 4.1.

Emergency Procedures

o General Advice: If poisoning symptoms occur, seek medical observation for at least 48 hours
after the accident.[3]

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

e In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get
medical advice/attention.

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

« If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician.

o Spill Containment:
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o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.

o For solid spills, carefully sweep up and place in a sealed container for disposal. Avoid
generating dust.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a sealed container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the product to enter sewers or waterways.[3]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the role of XMP in purine metabolism and the recommended
safety workflow for handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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